Cas no 496-63-9 (3-Hydroxy-4H-pyran-4-one)

• Product Name: 3-Hydroxy-4H-pyran-4-one
• CAS No: 496-63-9
• Molecular Formula: C₅H₄O₃
• Molecular Weight: 112.0835
• MDL: MFCD09863957
• CID: 37784
• PubChem ID: 68129

3-Hydroxy-4H-pyran-4-one Properties

Names and Identifiers

• 3-Hydroxy-4H-pyran-4-one
• Pyromeconic Acid
• 4H-Pyran-4-one, 3-hydroxy-
• 3-Hydroxy-4-pyrone
• 3-hydroxypyran-4-one
• VEYIMQVTPXPUHA-UHFFFAOYSA-N
• 8J0G2X46R7
• AK109540
• Pyromekonsaure
• Pyrocomenic Acid
• 3-Hydroxy-pyran-4-one
• 3-hydroxy-pyran-4(1H)-one
• 3-hydroxy-pyran-4(l H)-one
• VEYIMQVTPXPUHA-UHFFFAOYSA-
• 4-oxo-(4H)-pyran-3-yl alcohol
• NSC78608
• FCH834844
• NS
• Q27270604
• Z1198235068
• NSC-78608
• FT-0674242
• SY024796
• MFCD09863957
• InChI=1/C5H4O3/c6-4-1-2-8-3-5(4)7/h1-3,7H
• CHEMBL79857
• CS-D1527
• SB12364
• AMY19288
• EINECS 207-823-6
• UNII-8J0G2X46R7
• GS-0900
• BDBM50536112
• DTXSID7060091
• 496-63-9
• HY-N1997
• NSC 78608
• AKOS006283182
• SCHEMBL6991329
• Pyromeconicacid
• NS00031932
• EN300-116571
• SCHEMBL588597
• DA-23558

• MDL： MFCD09863957
• InChIKey： VEYIMQVTPXPUHA-UHFFFAOYSA-N
• Inchi： 1S/C5H4O3/c6-4-1-2-8-3-5(4)7/h1-3,7H
• SMILES： O1C([H])=C([H])C(C(=C1[H])O[H])=O

Computed Properties

• Exact Mass: 112.016044g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.016044g/mol
• Monoisotopic Mass: 112.016044g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 8
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 0.34540
• PSA: 50.44000
• Refractive Index: 1.592
• Boiling Point: 298.7℃ at 760 mmHg
• Melting Point: 117-118°C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 139.9°C
• Color/Form: Powder
• Solubility: Not available
• Density: 1.483

3-Hydroxy-4H-pyran-4-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C
• Signal Word：Warning

3-Hydroxy-4H-pyran-4-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether